Cas no 1554651-31-8 (1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine)

• Product Name: 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine
• CAS No: 1554651-31-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD24533431
• CID: 4701879
• Update Time: 2025-07-21

1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine
• tert-butyl 3-(aminomethyl)-2-methylpyrrolidine-1-carboxylate
• SB33902

• MDL： MFCD24533431
• Inchi： 1S/C11H22N2O2/c1-8-9(7-12)5-6-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： ZEGUGBZHMDGDJD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Additional information on 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine

Comprehensive Overview of 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine (CAS No. 1554651-31-8)

The compound 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine (CAS No. 1554651-31-8) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the Boc-protected amine and the methyl-pyrrolidine backbone, make it a valuable building block for the development of bioactive molecules. Researchers and chemists frequently seek this compound for its applications in drug discovery, peptide synthesis, and catalyst design.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Boc-protected amines in drug development?" The answer lies in the stability and reactivity of compounds like 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine. The Boc group serves as a protective moiety for amines, preventing unwanted side reactions during multi-step syntheses. This feature is critical in the design of complex molecules, such as protease inhibitors and receptor modulators, which are hot topics in current medicinal chemistry research.

Another trending topic in the scientific community is the demand for high-purity synthetic intermediates. 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine is often scrutinized for its purity and stereochemical integrity, as these factors directly impact the efficacy of downstream products. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound meets stringent quality standards. This aligns with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing.

The pyrrolidine ring system, a core component of this compound, is a privileged scaffold in drug discovery. Its conformational rigidity and ability to mimic natural amino acids make it a favorite among chemists designing central nervous system (CNS) therapeutics. Recent studies highlight the role of methyl-substituted pyrrolidines in enhancing blood-brain barrier permeability, a key challenge in developing neuroactive drugs. This has led to increased interest in derivatives like 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine.

From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine often involves asymmetric hydrogenation or chiral auxiliary approaches, which are frequently discussed in process chemistry forums. Optimizing these methods to reduce waste and improve yield is a recurring theme in green chemistry initiatives, reflecting the broader shift toward sustainable practices in chemical manufacturing.

In summary, 1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine (CAS No. 1554651-31-8) is a compound of significant interest due to its structural versatility and broad applicability. Whether in the context of peptide mimetics, catalysis, or small-molecule therapeutics, this intermediate continues to play a pivotal role in advancing chemical and pharmaceutical research. Its relevance to current scientific trends ensures it remains a focal point for both academic and industrial investigations.